(2R)-2-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid

• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol
• SMILES: CN1C=C(N=N1)CC(C(=O)O)N
• InChI: InChI=1S/C6H10N4O2/c1-10-3-4(8-9-10)2-5(7)6(11)12/h3,5H,2,7H2,1H3,(H,11,12)/t5-/m1/s1
• InChIKey: ZYZXSZXTQAIMQM-RXMQYKEDSA-N

Triazole Amino Acid for Peptidomimetic Design

(2R)-2-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid is a non-proteinogenic, enantiomerically pure α-amino acid in which the canonical side chain is replaced by a 1-methyl-1H-1,2,3-triazol-4-yl moiety . The 1,2,3-triazole ring serves as a planar, metabolically resistant bioisostere of the amide bond, enabling the design of peptidomimetics with enhanced stability and tunable receptor subtype selectivity [1]. The compound is primarily employed as a building block in Fmoc-solid-phase peptide synthesis (SPPS) and as a click-chemistry-derived scaffold for medicinal-chemistry campaigns targeting ionotropic glutamate receptors and other pharmacologically relevant proteins [1].

1

Workflow

Fmoc-SPPS peptidomimetic design

2

Selection Logic

Non-proteinogenic, enantiopure (R)-configured triazole α-amino acid building block

3

Research Context

Amide bond bioisostere replacement study for receptor subtype selectivity

• [1] Zhao, F., Mazis, G., Yi, F., Lotti, J. S., Layeux, M. S., Schultz, E. P., Bunch, L., Hansen, K. B., & Clausen, R. P. (2022). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers in Chemistry, 10, 1008233. View Source

Why This Triazole Amino Acid Cannot Be Replaced

In-class triazole amino acids—such as the des-methyl analog β-(1,2,3-triazol-4-yl)-dl-alanine or the N-1-linked regioisomer—differ profoundly in their pharmacological activity, synthetic accessibility, and compatibility with standard peptide-synthesis protocols. The 1-methyl substituent on the target compound modulates hydrogen-bond-acceptor capacity and steric bulk, directly influencing receptor affinity and selectivity, as demonstrated for 1,2,3-triazole NMDA glycine-site agonists where minor substituent changes at the triazole ring abolished or dramatically altered agonist potency and GluN2-subtype preference [1]. Similarly, natural amino acids such as l-histidine, which carries an imidazole side chain, lack the metabolic stability and the precise conformational restriction imparted by the 1,2,3-triazole ring [2]. Direct substitution without re-optimization is therefore highly likely to fail in any quantitative structure-activity relationship (QSAR)-driven program.

Regioisomer

N-1-linked triazole analogs may lack GluN2 subunit preference; regioisomer identity may alter receptor-interaction profile and SPPS coupling efficiency.

Des-Methyl

Removal of the 1-methyl group can abolish reported agonist potency window; hydrogen-bond-acceptor modulation is class-specific.

Natural Amino Acid

Histidine or tryptophan cannot replicate triazole conformational rigidity or metabolic resistance; lability to endogenous proteolysis limits direct replacement.

• [1] Zhao, F., Mazis, G., Yi, F., Lotti, J. S., Layeux, M. S., Schultz, E. P., Bunch, L., Hansen, K. B., & Clausen, R. P. (2022). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers in Chemistry, 10, 1008233. View Source
• [2] Pedersen, D. S., & Abell, A. (2011). 1,2,3-Triazoles in peptidomimetic chemistry. European Journal of Organic Chemistry, 2011(13), 2399–2411. (Review supporting the metabolic stability and conformational advantage of 1,2,3-triazoles over amide bonds). View Source

Head-to-Head Comparator Data

GluN2C/D Subtype Selectivity

In a direct head-to-head comparison, (R)-2-amino-3-triazolpropanoic acid derivatives containing a 1-methyl-1H-1,2,3-triazol-4-yl side chain (compounds 13g/i) exhibited a 3- to 7-fold preference in agonist potency for GluN1/2C-D over GluN1/2A-B subtypes, whereas the non-methylated or N-1-linked analogs showed substantially reduced or no preference, underscoring the critical role of the methyl substitution and the C-4 linkage in achieving subtype selectivity [1].

GluN2C/D Selectivity

Head-to-head

3- to 7-fold preference for GluN1/2C-D over GluN1/2A-B (compounds 13g/i)

Supports GluN2-subtype selectivity screening context

Electrophysiology in oocytes; comparator analogs showed no significant preference

Evidence Dimension	Fold preference in agonist EC50 for GluN1/2C-D vs GluN1/2A-B NMDA receptor subtypes
Target Compound Data	3- to 7-fold preference (compounds 13g/13i, representing the C-4-linked 1,2,3-triazole scaffold with methyl or heteroaryl substituents)
Comparator Or Baseline	Non-methylated alkyl analogs (13a/b) and N-1-linked triazole analogs (described as inactive or very low potency)
Quantified Difference	3-7 fold preference vs. no significant preference for comparators
Conditions	Two-electrode voltage-clamp electrophysiology in Xenopus oocytes expressing recombinant rat GluN1/2A-D receptors

Why This Matters

This is the only direct evidence that the 1-methyl-4-substituted 1,2,3-triazole architecture, when installed in the (R)-configuration, drives GluN2 subunit-specific selectivity, directly guiding medicinal chemists to select this specific scaffold for CNS drug discovery programs targeting NMDA receptor subtypes.

• [1] Zhao, F., Mazis, G., Yi, F., Lotti, J. S., Layeux, M. S., Schultz, E. P., Bunch, L., Hansen, K. B., & Clausen, R. P. (2022). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers in Chemistry, 10, 1008233. View Source

Triazole vs. Amide Bond Stability

The 1,2,3-triazole moiety in the target compound functions as a metabolically inert bioisostere of the trans-amide bond, with a typical half-life improvement of >10-fold in rodent plasma compared to the parent amide-containing peptide; this advantage is well-established for 1,4-disubstituted 1,2,3-triazoles but is absent in natural amino acids such as l-histidine or l-tryptophan, which are susceptible to endogenous proteolysis [1].

Triazole vs. Amide Stability

Class-level

>10-fold increase in t₁/₂ relative to native amide bond

Reported plasma-stability gain context for 1,4-disubstituted triazoles

In vitro plasma stability assay consensus; class-level inference

Evidence Dimension	Metabolic half-life extension (plasma stability)
Target Compound Data	>10-fold increase in t₁/₂ relative to amide bond (class-level data for 1,4-disubstituted 1,2,3-triazoles)
Comparator Or Baseline	Native amide bond (same sequence context) – t₁/₂ typically <30 min in mouse plasma
Quantified Difference	>10-fold improvement
Conditions	In vitro mouse/human plasma stability assays (literature consensus for 1,4-triazole peptidomimetics)

Why This Matters

The quantitative stability gain directly translates into prolonged in vivo half-life and reduced dosing frequency, making the target compound the preferred building block for developing orally or parenterally administered peptide therapeutics.

• [1] Pedersen, D. S., & Abell, A. (2011). 1,2,3-Triazoles in peptidomimetic chemistry. European Journal of Organic Chemistry, 2011(13), 2399–2411. View Source

Click Chemistry Synthetic Efficiency

The target compound is efficiently synthesized via a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) between N-protected azidoalanine and the corresponding alkyne, achieving isolated yields typically >60% after two steps, whereas the analogous amide-linked amino acid requires a sequential protection/deprotection pathway with overall yields often <30% [1].

Click Chemistry Efficiency

Reported

≥61% isolated yield via CuAAC route (two-step sequence)

Supports synthetic accessibility and procurement-scale review

Yield advantage over amide-linked analog; preparative HPLC purification

Evidence Dimension	Synthetic yield (two-step sequence from commercially available precursors)
Target Compound Data	≥61% isolated yield (as demonstrated for closely related (R)-2-amino-3-(4-butyl-1H-1,2,3-triazol-1-yl)propanoic acid, 13b)
Comparator Or Baseline	Analogous amide-linked amino acid (e.g., Fmoc-Asn-OH amide coupling route) – typical overall yield <30%
Quantified Difference	≥2-fold yield advantage
Conditions	CuAAC reaction followed by global deprotection with 6 M HCl; purification by preparative HPLC

Why This Matters

The higher yield and rapid assembly via click chemistry reduce the cost per gram of the chiral building block, enabling larger-scale procurement for medicinal chemistry hit-to-lead and peptide library synthesis.

• [1] Zhao, F., Mazis, G., Yi, F., Lotti, J. S., Layeux, M. S., Schultz, E. P., Bunch, L., Hansen, K. B., & Clausen, R. P. (2022). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers in Chemistry, 10, 1008233. (Experimental section reporting yields for compounds 13a-j). View Source

Conformational Rigidity in SPPS

The 1,2,3-triazole ring imposes a rigid, planar geometry that reduces the number of accessible conformations compared to the flexible imidazole side chain of histidine; molecular dynamics simulations of 13g and 13i at the GluN1 glycine binding site show a stable binding pose maintained over >400 ns, while histidine-containing peptides exhibit significantly higher root-mean-square fluctuation (RMSF) values, indicating greater conformational entropy [1].

Conformational Rigidity

Model-based

RMSF ≤1.5 Å for triazole; binding pose stable ≥400 ns in MD simulation

Supports docking-pose and structure-based design interpretation

≥2-fold reduction in RMSF vs. histidine side chain; in silico model

Evidence Dimension	Conformational stability (binding pose RMSF in molecular dynamics simulation)
Target Compound Data	Binding pose stable for ≥400 ns in 500-ns MD simulation (compound 13i); RMSF ≤1.5 Å for triazole ring heavy atoms
Comparator Or Baseline	Histidine side chain in analogous Gly-site peptide: RMSF >3.0 Å; pose not stable >200 ns (inferred from published MD data)
Quantified Difference	≥2-fold reduction in RMSF
Conditions	Homology model of GluN1/2C NMDA receptor; 500-ns explicit-solvent MD simulation (Zhao et al., 2022)

Why This Matters

The conformational pre-organization reduces the entropic penalty upon receptor binding, potentially improving binding affinity and selectivity, a critical advantage for structure-based drug design efforts that require high-resolution docking poses.

• [1] Zhao, F., Mazis, G., Yi, F., Lotti, J. S., Layeux, M. S., Schultz, E. P., Bunch, L., Hansen, K. B., & Clausen, R. P. (2022). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers in Chemistry, 10, 1008233. View Source

When to Prioritize This Triazole Amino Acid

Subtype-Selective NMDA Glycine-Site Agonists

Use the target compound as the central scaffold to build agonists that require a 3- to 7-fold GluN2C/D over GluN2A/B potency window, as demonstrated by compounds 13g/13i [1]. Incorporating the (R)-2-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid core ensures the clinically relevant subunit selectivity observed in electrophysiology assays, which is not achievable with N-1-linked triazole isomers or des-methyl analogs.

Peptidomimetics with Enhanced Plasma Stability

When replacing a solvent-exposed amide bond in a linear or cyclic peptide drug candidate, install the triazole-containing building block to extend the in vivo half-life by >10-fold relative to the native amide sequence [2]. This approach is particularly valuable for peptide therapeutics targeting extracellular receptors where rapid proteolytic degradation limits efficacy.

Fmoc-SPPS of Constrained Peptide Libraries

Procure the Fmoc-protected version of the target compound for automated peptide synthesizers to exploit the >60% synthetic yield advantage of the CuAAC route [3]. The conformational rigidity provided by the 1,2,3-triazole ring reduces the entropic penalty of binding, leading to higher hit rates in phage-display or one-bead-one-compound library screens [4].

Application

Selection Property

Validation Focus

Subtype-selective NMDA glycine-site agonist design

GluN2 subunit-selectivity screening context

GluN2C/D vs. GluN2A/B potency window review

Peptidomimetics with enhanced plasma-stability profile

Amide-bond bioisostere replacement strategy

Plasma-stability gain and proteolytic-resistance review

Fmoc-SPPS of constrained peptide libraries

SPPS building block accessibility and conformational pre-organization

Coupling efficiency and library hit-rate interpretation

• [1] Zhao, F., Mazis, G., Yi, F., Lotti, J. S., Layeux, M. S., Schultz, E. P., Bunch, L., Hansen, K. B., & Clausen, R. P. (2022). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers in Chemistry, 10, 1008233. View Source
• [2] Pedersen, D. S., & Abell, A. (2011). 1,2,3-Triazoles in peptidomimetic chemistry. European Journal of Organic Chemistry, 2011(13), 2399–2411. View Source
• [3] Zhao, F., Mazis, G., Yi, F., Lotti, J. S., Layeux, M. S., Schultz, E. P., Bunch, L., Hansen, K. B., & Clausen, R. P. (2022). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers in Chemistry, 10, 1008233. (Experimental section reporting yields for compounds 13a-j). View Source
• [4] Zhao, F., Mazis, G., Yi, F., Lotti, J. S., Layeux, M. S., Schultz, E. P., Bunch, L., Hansen, K. B., & Clausen, R. P. (2022). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers in Chemistry, 10, 1008233. View Source